Cas no 54789-17-2 (2-Butanone, 1-(2,3,6-trimethylphenyl)-)
54789-17-2 structure
Product Name:2-Butanone, 1-(2,3,6-trimethylphenyl)-
CAS No:54789-17-2
MF:C13H18O
MW:190.281424045563
CID:353668
PubChem ID:583459
Update Time:2025-04-19
2-Butanone, 1-(2,3,6-trimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 1-(2,3,6-trimethylphenyl)-
- 1-(2,3,6-Trimethylphenyl)-2-butanone
- 1-(2,3,6-trimethylphenyl)butan-2-one
- SCHEMBL4830174
- 54789-17-2
- DTXSID00342634
-
- Inchi: 1S/C13H18O/c1-5-12(14)8-13-10(3)7-6-9(2)11(13)4/h6-7H,5,8H2,1-4H3
- InChI Key: BWOLPMJHUMORCW-UHFFFAOYSA-N
- SMILES: O=C(CC)CC1C(C)=CC=C(C)C=1C
Computed Properties
- Exact Mass: 190.13584
- Monoisotopic Mass: 190.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Butanone, 1-(2,3,6-trimethylphenyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
54789-17-2 (2-Butanone, 1-(2,3,6-trimethylphenyl)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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